Cas no 1248284-24-3 (1-(3-bromo-4-fluorophenyl)propan-2-ol)

• Product Name: 1-(3-bromo-4-fluorophenyl)propan-2-ol
• CAS No: 1248284-24-3
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6321923
• PubChem ID: 61531409
• Update Time: 2025-10-30

1-(3-bromo-4-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-fluorophenyl)propan-2-ol
• EN300-1893401
• AKOS010793360
• 1248284-24-3

• Inchi： 1S/C9H10BrFO/c1-6(12)4-7-2-3-9(11)8(10)5-7/h2-3,5-6,12H,4H2,1H3
• InChI Key： IEEAHHRNVBATGQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C)O)F

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-bromo-4-fluorophenyl)propan-2-ol

Comprehensive Overview of 1-(3-bromo-4-fluorophenyl)propan-2-ol (CAS No. 1248284-24-3): Properties, Applications, and Industry Relevance

1-(3-bromo-4-fluorophenyl)propan-2-ol (CAS No. 1248284-24-3) is a halogenated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromo and fluoro substituent on the phenyl ring, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "1-(3-bromo-4-fluorophenyl)propan-2-ol synthesis", "CAS 1248284-24-3 applications", and "halogenated phenyl derivatives", reflecting its growing importance in organic chemistry.

The compound's unique properties, such as its moderate polarity and stability under standard conditions, make it suitable for cross-coupling reactions, a hot topic in modern green chemistry. With the rise of AI-driven drug discovery, demand for specialized intermediates like 1-(3-bromo-4-fluorophenyl)propan-2-ol has surged, as evidenced by searches for "machine learning in chemical synthesis" and "high-throughput screening reagents". Its role in developing kinase inhibitors and antimicrobial agents aligns with current trends in precision medicine.

From a technical perspective, the 3-bromo-4-fluoro substitution pattern offers distinct electronic effects that influence reactivity in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations—frequently searched topics in catalysis forums. Analytical methods for this compound often involve HPLC purity analysis (another trending search term) due to its pharmaceutical relevance. The propan-2-ol moiety further enhances its solubility profile, addressing common formulation challenges discussed in "drug delivery optimization" queries.

Environmental considerations are increasingly shaping chemical research, and 1248284-24-3 has been studied in context of biodegradable intermediates—a rising search term since 2023. Its potential in crop protection chemicals also connects to popular searches about "sustainable agrochemicals". The compound's crystalline form (often requested in "CAS 1248284-24-3 specifications" searches) facilitates handling in industrial settings, while its NMR spectra (δ 7.8-7.6 ppm for aromatic protons) are frequently referenced in "structure verification techniques" discussions.

Innovative applications continue to emerge, particularly in material science, where halogenated aromatics serve as building blocks for organic electronics—a trending intersection in "conductive polymer research". The compound's safety profile (commonly searched as "1248284-24-3 SDS") meets standard laboratory requirements, though proper fume hood protocols (high-search-volume term) are recommended during handling. As the chemical industry shifts toward atom-efficient synthesis, this intermediate's balanced molecular weight (229.07 g/mol) positions it favorably in "green metric calculations".

Market analysts note growing procurement inquiries for 1-(3-bromo-4-fluorophenyl)-2-propanol (alternative naming variant), especially from contract research organizations expanding their "fragment-based drug discovery" capabilities. The compound's chromatographic behavior (often studied via reverse-phase HPLC) remains a technical focus area, while its regioselective functionalization potential answers frequent "directed ortho metalation" search queries. These multifaceted applications ensure CAS 1248284-24-3 maintains relevance across biopharmaceutical, catalysis, and advanced materials sectors.